Cas no 139888-27-0 ((2E)-1-(6-bromo-2-hydroxy-4-phenylquinolin-3-yl)-3-(furan-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-(6-bromo-2-hydroxy-4-phenylquinolin-3-yl)-3-(furan-2-yl)prop-2-en-1-one
• CAS No: 139888-27-0
• MF: C₂₂H₁₄BrNO₃
• MW: 420.25546503067
• CID: 1281702
• PubChem ID: 5933223
• Update Time: 2025-09-21

(2E)-1-(6-bromo-2-hydroxy-4-phenylquinolin-3-yl)-3-(furan-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone,6-bromo-3-[3-(2-furanyl)-1-oxo-2-propenyl]-4-phenyl-
• (2E)-1-(6-bromo-2-hydroxy-4-phenylquinolin-3-yl)-3-(furan-2-yl)prop-2-en-1-one
• 6-bromo-3-[3-(2-furyl)acryloyl]-4-phenyl-2(1H)-quinolinone
• STK858068
• AKOS030508754
• AKOS005633469
• F0016-1324
• AG-690/33071006
• 6-Bromo-3-(3-furan-2-yl-acryloyl)-4-phenyl-1H-quinolin-2-one
• 6-bromo-3-[(E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1H-quinolin-2-one
• 139888-27-0
• (E)-6-bromo-3-(3-(furan-2-yl)acryloyl)-4-phenylquinolin-2(1H)-one
• (E)-1-(6-bromo-2-hydroxy-4-phenylquinolin-3-yl)-3-(furan-2-yl)prop-2-en-1-one

• Inchi： 1S/C22H14BrNO3/c23-15-8-10-18-17(13-15)20(14-5-2-1-3-6-14)21(22(26)24-18)19(25)11-9-16-7-4-12-27-16/h1-13H,(H,24,26)/b11-9+
• InChI Key： QREHRPYUBWNHDV-PKNBQFBNSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1C=CC=CC=1)=C(C(/C=C/C1=CC=CO1)=O)C(N2)=O

Computed Properties

• Exact Mass: 419.01572
• Monoisotopic Mass: 419.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines